2-Methylsulfanyl-5-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3,4-oxadiazole
2-Methylsulfanyl-5-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3,4-oxadiazole
ICT5040 is a CXCR4 antagonist.
Brand Name:
Vulcanchem
CAS No.:
215655-21-3
VCID:
VC0530389
InChI:
InChI=1S/C10H8F3N3OS/c1-5-6(8-15-16-9(17-8)18-2)3-4-7(14-5)10(11,12)13/h3-4H,1-2H3
SMILES:
CC1=C(C=CC(=N1)C(F)(F)F)C2=NN=C(O2)SC
Molecular Formula:
C10H8F3N3OS
Molecular Weight:
275.25 g/mol
2-Methylsulfanyl-5-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3,4-oxadiazole
CAS No.: 215655-21-3
Inhibitors
VCID: VC0530389
Molecular Formula: C10H8F3N3OS
Molecular Weight: 275.25 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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| CAS No. | 215655-21-3 |
|---|---|
| Product Name | 2-Methylsulfanyl-5-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3,4-oxadiazole |
| Molecular Formula | C10H8F3N3OS |
| Molecular Weight | 275.25 g/mol |
| IUPAC Name | 2-methylsulfanyl-5-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3,4-oxadiazole |
| Standard InChI | InChI=1S/C10H8F3N3OS/c1-5-6(8-15-16-9(17-8)18-2)3-4-7(14-5)10(11,12)13/h3-4H,1-2H3 |
| Standard InChIKey | AOFNOJJLNOMAHQ-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=N1)C(F)(F)F)C2=NN=C(O2)SC |
| Canonical SMILES | CC1=C(C=CC(=N1)C(F)(F)F)C2=NN=C(O2)SC |
| Appearance | Solid powder |
| Description | ICT5040 is a CXCR4 antagonist. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ICT5040; ICT-5040; ICT 5040; |
| PubChem Compound | 2795811 |
| Last Modified | Nov 11 2021 |
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